Cas no 10101-41-4 (Calcium sulfate dihydrate)

• Product name: Calcium sulfate dihydrate
• CAS No: 10101-41-4
• MF: CaH₄O₆S
• MW: 172.1712
• MDL: MFCD00149625
• CID: 48375

Calcium sulfate dihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium Sulfate Dihydrate
• gypsum
• ACS
• alabaster
• annaline
• CalciuM Sulfate (AS)
• gypse
• lightspar
• Mineral white
• Native calciuM sulfate
• Precipitated calciuM sulfate
• SATIN SPAR
• satinite
• TERRA ALBA
• Pigment White 25
• selenite
• c.i. 77231
• Phosphogypsum
• Landplaster
• Gypsite
• GIPS
• Compactrol
• Primoplast
• Gypsum stone
• Light spar
• Duracal Cemen
• Tiger Kencoat
• Magnesia White
• Crystacal R
• Gypsum (Ca(SO4).2H2O)
• CoCoat T
• G 6 (refractory
• SK (mineral)
• G 75 (mineral
• G 16 (gypsum
• Calcium sulfate, dihydrate
• Sulfuric acid, calcium salt (1:1), dihydrate
• PE 20A
• Sulfuric acid, calcium(2+) salt, dihydrate
• MFC
• Calcium sulfate dihydrate

• MDL： MFCD00149625
• Inchi： 1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
• InChI Key： PASHVRUKOFIRIK-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 171.93500
• Monoisotopic Mass: 135.91432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 90.6
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless monoclinic crystalline powder. Glass luster.
• Density: 2.32
• Melting Point: 128°C -1.5H₂O
• Boiling Point: 163°C -2H₂O
• Flash Point: 163°C -2H₂O
• Refractive Index: 1.5248
• PH: 7.0 (50g/l, H2O, 20℃)(slurry)
• Solubility: H2O: 0.01 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with aluminium, strong acids.
• PSA: 107.10000
• LogP: -0.38580
• Sensitiveness: Hygroscopic
• Merck: 14,1706
• Solubility: Slightly soluble in hot water 2 g/l (20 º C). Soluble in hydrochloric acid, alcohol and most organic solvents.

Calcium sulfate dihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• RTECS：EW4150000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• Storage Condition：Store in cold storage.
• TSCA：Yes

Calcium sulfate dihydrate Customs Data

• HS CODE：28332990
• Customs Data：

  China Customs Code:

  28332990

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium sulfate dihydrate

Calcium sulfate dihydrate (CAS No. 10101-41-4): A Versatile Compound in Modern Science and Industry

Calcium sulfate dihydrate, with the chemical formula CaSO₄·2H₂O, is a widely recognized inorganic compound that has found extensive applications across various sectors, including pharmaceuticals, construction, and environmental science. Its chemical stability, solubility characteristics, and biocompatibility make it a valuable material in multiple industrial and scientific contexts. This introduction delves into the properties, applications, and recent research advancements surrounding this compound.

The molecular structure of Calcium sulfate dihydrate consists of calcium ions (Ca²⁺) and sulfate ions (SO₄²⁻), with two water molecules bound to each calcium sulfate unit. This crystalline structure imparts unique physical properties such as high thermal stability and low solubility in water, which are critical for its diverse applications. The compound exists in two primary forms: anhydrous calcium sulfate (CaSO₄) and the dihydrate form (CaSO₄·2H₂O

In the pharmaceutical industry, Calcium sulfate dihydrate is utilized as a bulking agent, excipient, and stabilizer in drug formulations. Its biocompatibility and inertness make it an ideal choice for use in tablets, capsules, and injectable solutions. Recent studies have highlighted its potential role in controlled-release formulations, where its slow dissolution rate helps maintain drug efficacy over an extended period. Additionally, research has explored its use as a carrier for protein drugs, improving their stability and bioavailability.

The construction industry extensively employs Calcium sulfate dihydrate in the production of plasters, wallboards, and cement additives. Its ability to harden quickly when mixed with water makes it a preferred material for rapid-setting construction materials. Moreover, its fire-resistant properties enhance the safety of building materials, making it a crucial component in fireproofing applications. Advanced research has also demonstrated its use in sustainable construction practices, where it helps reduce the environmental impact of building materials by minimizing waste and energy consumption.

In environmental science, Calcium sulfate dihydrate plays a significant role in water treatment and soil remediation. Its capacity to absorb heavy metals and other pollutants makes it an effective agent for purifying industrial wastewater. Additionally, it is used in soil stabilization projects to improve soil structure and reduce erosion. Recent studies have explored its potential in carbon capture technologies, where it aids in converting CO₂ into stable mineral forms, contributing to climate change mitigation efforts.

The agricultural sector benefits from Calcium sulfate dihydrate as a soil amendment and fertilizer supplement. Its ability to provide essential calcium ions helps improve plant growth and nutrient absorption. Research has shown that it can enhance soil pH balance and reduce acidity, creating optimal conditions for crops. Furthermore, its slow release of nutrients ensures sustained plant health over time. These findings highlight its importance in sustainable agriculture practices aimed at increasing yield while minimizing environmental impact.

The cosmetic industry has also recognized the potential of Calcium sulfate dihydrate due to its skin-friendly properties. It is used in skincare products such as masks, creams, and scrubs for its soothing and hydrating effects. Studies have shown that it can help regulate skin moisture levels and promote healing. Moreover, its anti-inflammatory properties make it beneficial for treating skin conditions like eczema and psoriasis. These applications underscore the compound's versatility beyond traditional industrial uses.

Recent advancements in nanotechnology have opened new avenues for utilizing Calcium sulfate dihydrate. Researchers have developed nanoscale versions of this compound with enhanced properties such as increased surface area and reactivity. These nanomaterials are being explored for drug delivery systems, where they can improve targeting accuracy and efficiency. Additionally, they show promise in tissue engineering applications due to their biocompatibility and ability to support cell growth.

The future prospects of Calcium sulfate dihydrate are promising as research continues to uncover new applications across various fields. Innovations in material science are likely to expand its utility further by developing novel formulations with tailored properties. As industries seek sustainable alternatives to traditional materials, compounds like this one will play an increasingly important role in meeting global challenges.